Cas no 1337201-53-2 (3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine)

• Product Name: 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine
• CAS No: 1337201-53-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6288669
• PubChem ID: 82616012
• Update Time: 2025-05-19

3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine
• 1337201-53-2
• 3-[(2-methoxy-4,5-dimethylphenyl)methyl]pyrrolidine
• EN300-1834250

• Inchi： 1S/C14H21NO/c1-10-6-13(8-12-4-5-15-9-12)14(16-3)7-11(10)2/h6-7,12,15H,4-5,8-9H2,1-3H3
• InChI Key： OJBILLHFZWNJGW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1CC1CNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine

Introduction to 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine (CAS No. 1337201-53-2)

3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1337201-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyrrolidine core appended with an aromatic ring system, which has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of a methoxy group and dimethyl substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The pyrrolidine moiety is a six-membered heterocyclic compound containing one nitrogen atom, which is known for its versatility in medicinal chemistry. Pyrrolidine derivatives have been widely studied due to their ability to interact with biological targets such as enzymes and receptors. The N-heterocyclic structure often enhances the lipophilicity and metabolic stability of drug candidates, making pyrrolidine-based compounds attractive for oral administration. In particular, 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine exhibits promising characteristics that make it a candidate for further exploration in therapeutic applications.

The aromatic ring system in 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine is further modified by the presence of two methyl groups at the 4- and 5-positions, along with a methoxy group at the 2-position. This specific substitution pattern influences the electronic properties of the aromatic ring, affecting its interaction with biological targets. The methoxy group introduces a polar functional group that can enhance solubility and binding affinity, while the dimethyl groups provide steric hindrance that can fine-tune receptor binding. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine with various biological targets. Studies suggest that this compound may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. The pyrrolidine core and aromatic substituents are particularly well-suited for modulating the activity of these targets, potentially leading to novel therapeutic interventions. For instance, computational studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases or phosphodiesterases, which are implicated in diseases such as cancer and inflammatory conditions.

In addition to its theoretical potential, experimental studies have begun to validate the biological activity of 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine. Preliminary assays have shown that this compound demonstrates moderate affinity for specific enzymes and receptors in vitro. These findings align with predictions from computational models and highlight the compound's promise as a lead molecule for drug development. Further experiments are underway to elucidate its mechanism of action and optimize its pharmacological properties. The integration of experimental data with computational insights provides a robust framework for understanding how structural modifications influence biological activity.

The synthesis of 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine presents an interesting challenge due to the complexity of its aromatic ring system and heterocyclic core. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as cross-coupling reactions, nucleophilic substitution, and cyclization have been utilized to build key intermediates leading to the final product. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

The pharmaceutical industry has shown increasing interest in exploring novel scaffolds like 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine due to the growing demand for innovative therapies targeting unmet medical needs. The structural features of this compound make it a versatile platform for generating analogs with enhanced potency and selectivity. By systematically modifying its functional groups and substituents, researchers can fine-tune its pharmacological profile to address specific therapeutic indications. This approach underscores the importance of structural diversity in drug discovery programs.

Future research directions for 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine include exploring its potential in preclinical models and conducting clinical trials to evaluate its safety and efficacy in humans. Preclinical studies will focus on assessing its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), as well as its toxicity profile. These studies are essential for determining whether this compound progresses into human clinical trials for therapeutic use.

The development of new drugs is a complex process that requires multidisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The exploration of 3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine exemplifies how interdisciplinary research can lead to significant advancements in medicine. By leveraging cutting-edge technologies in synthetic chemistry and molecular biology, scientists are able to uncover novel compounds with therapeutic potential.

In conclusion,3-(2-methoxy-4,5-dimethylphenyl)methylpyrrolidine (CAS No. 1337201-53-2) represents an exciting opportunity in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to shed light on its potential applications across various therapeutic areas, highlighting its significance as a candidate for further development in medicine.